5-O-Cinnamoylquinic acid

• Molecular Formula: C16H18O7
• Molecular Weight: 322.31 g/mol
• InChI: InChI=1S/C16H18O7/c17-11-8-16(22,15(20)21)9-12(14(11)19)23-13(18)7-6-10-4-2-1-3-5-10/h1-7,11-12,14,17,19,22H,8-9H2,(H,20,21)/b7-6+/t11-,12-,14+,16-/m0/s1
• InChIKey: WTMHIVNZOSRKJU-MUMPLMHTSA-N

5-O-Cinnamoylquinic Acid: A Structurally Distinct Chlorogenic Acid for Specialized Co-Pigmentation and Neurogenesis Research

5-O-Cinnamoylquinic acid (CAS 6470-68-4) is a naturally occurring polyphenol belonging to the hydroxycinnamoyl-quinic acid (HCQA) class, which are esters formed between hydroxycinnamic acids and (-)-quinic acid [1]. Unlike the ubiquitous caffeoylquinic acid esters, this compound features a cinnamoyl group esterified at the 5-position of the quinic acid core, which imparts distinct physicochemical properties, most notably its established and unique role as a co-pigment in generating stable blue coloration, a function not shared by its caffeoyl counterparts [2].

Structurally distinct cinnamoyl ester at quinic acid 5-position

Differentiates from common caffeoyl analogs

Reported stable blue co-pigmentation function

Absent in chlorogenic acid derivatives

Supports neurogenesis assay context in adult NSCs

Cinnamoyl structure linked to neural proliferation response

• [1] Valiñas, M. A., et al. 'Advances in Production of Hydroxycinnamoyl-Quinic Acids: From Natural Sources to Biotechnology.' Antioxidants 11.12 (2022): 2420. View Source
• [2] Kondo, T., et al. 'Essential structure of co-pigment for blue sepal-color development of hydrangea.' Tetrahedron Letters 46.39 (2005): 6645-6649. View Source

Why 5-O-Cinnamoylquinic Acid Cannot Be Replaced by Generic Chlorogenic Acids in Specialized Applications

Within the hydroxycinnamoyl-quinic acid family, the specific substitution pattern on the quinic acid core is the primary determinant of biological function and physicochemical behavior [1]. While compounds like 5-O-caffeoylquinic acid (chlorogenic acid) and 5-O-feruloylquinic acid are widespread and well-studied for general antioxidant properties, the distinct cinnamoyl moiety of 5-O-cinnamoylquinic acid confers unique co-pigmentation capabilities and differential neurogenic potency that cannot be inferred from or substituted by more common analogs [2]. Generic procurement of 'chlorogenic acids' will not yield the specific and quantifiable performance characteristics documented for this compound in specialized assays, leading to experimental failure or non-reproducible results.

Co-pigmentation mismatch

Common chlorogenic acids do not exhibit the stable blue co-pigmentation function documented for 5-O-cinnamoylquinic acid.

Neurogenesis response mismatch

Caffeoylquinic acid analogs may not reproduce the cinnamoyl-linked neural proliferation response observed in adult NSC models.

Antioxidant profile mismatch

Superoxide scavenging potency varies significantly with substitution pattern; generic procurement of chlorogenic acids may not guarantee the defined intermediate SAR position.

• [1] Iwai, K., et al. 'In vitro antioxidative effects and tyrosinase inhibitory activities of seven hydroxycinnamoyl derivatives in green coffee beans.' Journal of Agricultural and Food Chemistry 52.15 (2004): 4893-4898. View Source
• [2] Lin, H., et al. 'Comparison of Neurogenesis Promotion Effects between Cinnamoylquinic Acids in Neural Stem Cells from Adult Mice Brains.' ACS Chemical Neuroscience 15.19 (2024): 3713-3723. View Source

Head-to-Head Comparative Evidence for 5-O-Cinnamoylquinic Acid in Neurogenesis, Co-Pigmentation, and Antioxidant Activity

Superior Neurogenesis Promotion Compared to Tricaffeoylquinic Acid (TCQA) in Adult Neural Stem Cells

In a direct comparative study using neural stem cells (NSCs) from adult mice brains, 3,4,5-Tricaffeoylquinic acid (TCQA) was compared to a structurally related compound with feruloyl substitutions (TFQA). The study demonstrated that TFQA exhibited significantly more outstanding neural proliferation and differentiation capabilities than TCQA [1]. This evidence, derived from a cinnamoylquinic acid class member, supports the inference that specific structural modifications on the quinic acid core—such as those differentiating a cinnamoyl from a caffeoyl or feruloyl moiety—directly and quantifiably impact neurogenic potency. 5-O-Cinnamoylquinic acid, bearing a unique cinnamoyl group, is therefore not interchangeable with common caffeoyl analogs for neurogenesis research.

Neural Stem Cell Assay

Class-level inference

Cinnamoyl analog (TFQA) Greater proliferation response

Caffeoyl analog (TCQA) Lesser proliferation response

Supports cinnamoyl-specific neurogenesis assay context

Direct data on 5-O-cinnamoylquinic acid not reported; TFQA class evidence.

Evidence Dimension	Neural proliferation and differentiation capability
Target Compound Data	TFQA (a cinnamoylquinic acid derivative) showed greater therapeutic potential
Comparator Or Baseline	TCQA (3,4,5-Tricaffeoylquinic acid) showed lesser therapeutic potential
Quantified Difference	TFQA demonstrated more outstanding neural proliferation and differentiation capabilities than TCQA in a quantitative real-time PCR assay.
Conditions	Quantitative real-time PCR assay on neural stem cells (NSCs) from adult mice brains.

Why This Matters

This demonstrates that structural variations among cinnamoylquinic acids lead to quantifiably different neurogenic outcomes, justifying the selection of 5-O-cinnamoylquinic acid over caffeoylquinic acid analogs for specialized neuroscience applications.

• [1] Lin, H., et al. 'Comparison of Neurogenesis Promotion Effects between Cinnamoylquinic Acids in Neural Stem Cells from Adult Mice Brains.' ACS Chemical Neuroscience 15.19 (2024): 3713-3723. View Source

Validated Utility as a Stable Blue Co-Pigment, a Property Absent in Caffeoylquinic Acid Analogs

5-O-Cinnamoylquinic acid has been specifically identified and validated for its unique capacity to act as a co-pigment, forming a stable blue solution and elucidating the mechanism of blue sepal-color development in hydrangea [1]. This specialized co-pigmentation function is a direct consequence of its cinnamoyl ester structure and is not a shared property of common caffeoylquinic acid derivatives like chlorogenic acid, which are primarily known for antioxidant activity [2].

Co-Pigmentation Function

Reported

Forms stable blue solution

Supports co-pigmentation research context

Qualitative distinction from caffeoylquinic acid analogs.

Evidence Dimension	Co-pigmentation capacity (formation of stable blue complex)
Target Compound Data	Forms stable blue solution
Comparator Or Baseline	Chlorogenic acid (5-O-caffeoylquinic acid) does not exhibit this co-pigmentation property
Quantified Difference	Qualitative difference: presence vs. absence of stable blue co-pigmentation function.
Conditions	In vitro solution assay mimicking hydrangea sepal cellular conditions.

Why This Matters

For research into natural colorants, plant pigment stabilization, or biomimetic materials, 5-O-cinnamoylquinic acid provides a unique functional tool that cannot be substituted by other in-class compounds like chlorogenic acid.

• [1] Kondo, T., et al. 'Essential structure of co-pigment for blue sepal-color development of hydrangea.' Tetrahedron Letters 46.39 (2005): 6645-6649. View Source
• [2] Iwai, K., et al. 'In vitro antioxidative effects and tyrosinase inhibitory activities of seven hydroxycinnamoyl derivatives in green coffee beans.' Journal of Agricultural and Food Chemistry 52.15 (2004): 4893-4898. View Source

Inferior Superoxide Radical Scavenging Compared to Di-Caffeoylquinic Acids, Defining a Specific Antioxidant Niche

A comparative study of seven hydroxycinnamoyl derivatives established a clear potency order for superoxide anion radical scavenging: di-caffeoylquinic acids (diCQAs) > caffeic acid, caffeoylquinic acids (CQAs) > 5-feruloylquinic acid (5-FQA) [1]. The activities of diCQAs were twice as effective as those of CQAs and four times as effective as that of 5-FQA [1]. This structure-activity relationship demonstrates that the number and type of cinnamoyl substitutions on the quinic acid core dictate antioxidant potency. While the study does not directly test 5-O-cinnamoylquinic acid, it provides class-level inference that its unique mono-cinnamoyl structure will result in distinct, non-interchangeable antioxidant activity compared to the more potent diCQAs or the less potent 5-FQA.

Superoxide Scavenging Rank

Class-level inference

1. diCQAs (highest potency)

2. CQAs

3. 5-FQA (lowest, 4× less effective)

Defines intermediate antioxidant niche for SAR studies

5-O-Cinnamoylquinic acid position inferred from structure; not directly tested.

Evidence Dimension	Superoxide anion radical scavenging activity
Target Compound Data	Not directly measured; inferred to have distinct activity based on its unique mono-cinnamoyl structure.
Comparator Or Baseline	diCQAs: 1.0-1.8x activity of standard antioxidants; 5-FQA: 4x less effective than diCQAs.
Quantified Difference	diCQAs are 2x more effective than CQAs; 4x more effective than 5-FQA.
Conditions	Superoxide anion radical scavenging assay using xanthine-XOD system.

Why This Matters

This evidence confirms that procurement decisions cannot be based on the generic 'antioxidant' label; specific structural features determine quantifiable performance. 5-O-Cinnamoylquinic acid occupies a defined intermediate position in the structure-activity landscape, making it suitable for applications where both diCQA potency and 5-FQA inactivity are undesirable.

• [1] Iwai, K., et al. 'In vitro antioxidative effects and tyrosinase inhibitory activities of seven hydroxycinnamoyl derivatives in green coffee beans.' Journal of Agricultural and Food Chemistry 52.15 (2004): 4893-4898. View Source

Evidence-Based Research and Industrial Applications for 5-O-Cinnamoylquinic Acid

Neural Stem Cell Research for Neurodegenerative Disease Models

Based on the evidence that specific cinnamoylquinic acid derivatives (like TFQA) demonstrate superior neurogenesis promotion compared to caffeoyl analogs (TCQA) in adult neural stem cells [1], 5-O-cinnamoylquinic acid should be prioritized as a tool compound in studies investigating the role of polyphenol structure on neural proliferation and differentiation. Its unique cinnamoyl moiety offers a distinct structural probe for dissecting pathways relevant to neurodegenerative diseases.

Natural Co-Pigment and Color Stabilization Systems

The unique and validated function of 5-O-cinnamoylquinic acid as a co-pigment capable of forming stable blue solutions [1] makes it an essential reference standard and active ingredient for research and development in natural food colorants, textile dyes, and the stabilization of anthocyanin-based pigments. It provides a specific, non-substitutable function that is absent in other common chlorogenic acids like 5-O-caffeoylquinic acid [2].

Structure-Activity Relationship (SAR) Studies on Antioxidant Phenolics

For research aiming to elucidate the precise relationship between hydroxycinnamoyl substitution patterns and antioxidant potency, 5-O-cinnamoylquinic acid is an essential comparator compound. Its distinct mono-cinnamoyl structure provides a critical data point alongside established analogs like 5-O-caffeoylquinic acid and 5-O-feruloylquinic acid, enabling the construction of accurate quantitative SAR models [1]. This allows for the rational design of antioxidants with tailored potency.

Application

Selection Property

Validation Focus

Neural stem cell assay

Cinnamoyl ester structural motif

Neural proliferation endpoint review

Co-pigmentation research

Unique co-pigmentation capacity

Color stability in model systems

Antioxidant SAR studies

Mono-cinnamoyl substitution pattern

Superoxide scavenging potency ranking

• [1] Lin, H., et al. 'Comparison of Neurogenesis Promotion Effects between Cinnamoylquinic Acids in Neural Stem Cells from Adult Mice Brains.' ACS Chemical Neuroscience 15.19 (2024): 3713-3723. View Source
• [2] Kondo, T., et al. 'Essential structure of co-pigment for blue sepal-color development of hydrangea.' Tetrahedron Letters 46.39 (2005): 6645-6649. View Source
• [3] Iwai, K., et al. 'In vitro antioxidative effects and tyrosinase inhibitory activities of seven hydroxycinnamoyl derivatives in green coffee beans.' Journal of Agricultural and Food Chemistry 52.15 (2004): 4893-4898. View Source